Cas no 2680739-65-3 (2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid)

2-Methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid is a fluorinated piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The trifluoroacetyl group enhances its metabolic stability and bioavailability, while the piperidine scaffold provides structural versatility for further functionalization. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents. Its unique combination of lipophilicity and electronic effects from the trifluoromethyl group makes it suitable for optimizing drug-like properties. The carboxylic acid moiety allows for straightforward derivatization, facilitating its incorporation into more complex structures. Careful handling is advised due to its reactive functional groups.
2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid structure
2680739-65-3 structure
Product Name:2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid
CAS No:2680739-65-3
MF:C11H16F3NO3
MW:267.244853973389
CID:5647991
PubChem ID:165920195
Update Time:2025-06-11

2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
    • EN300-28282552
    • 2680739-65-3
    • 2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid
    • Inchi: 1S/C11H16F3NO3/c1-7(9(16)17)5-8-3-2-4-15(6-8)10(18)11(12,13)14/h7-8H,2-6H2,1H3,(H,16,17)
    • InChI Key: OJDYKDXAPQLVOV-UHFFFAOYSA-N
    • SMILES: FC(C(N1CCCC(CC(C(=O)O)C)C1)=O)(F)F

Computed Properties

  • Exact Mass: 267.10822786g/mol
  • Monoisotopic Mass: 267.10822786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.6Ų

2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28282552-0.05g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
0.05g
$539.0 2025-03-19
Enamine
EN300-28282552-0.1g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
0.1g
$565.0 2025-03-19
Enamine
EN300-28282552-0.25g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
0.25g
$591.0 2025-03-19
Enamine
EN300-28282552-0.5g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
0.5g
$616.0 2025-03-19
Enamine
EN300-28282552-1.0g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
1.0g
$642.0 2025-03-19
Enamine
EN300-28282552-2.5g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
2.5g
$1260.0 2025-03-19
Enamine
EN300-28282552-5.0g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
5.0g
$1862.0 2025-03-19
Enamine
EN300-28282552-10.0g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3 95.0%
10.0g
$2762.0 2025-03-19
Enamine
EN300-28282552-1g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3
1g
$642.0 2023-09-09
Enamine
EN300-28282552-5g
2-methyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]propanoic acid
2680739-65-3
5g
$1862.0 2023-09-09

Additional information on 2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid

Introduction to 2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid (CAS No. 2680739-65-3)

2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680739-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a methyl group, a piperidin-3-yl moiety, and an acetylfuran derivative, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid incorporates several functional groups that contribute to its reactivity and biological significance. The trifluoroacetyl group introduces a high electronegativity region, which can influence the compound's interactions with biological targets. Additionally, the piperidin-3-yl ring provides a stable scaffold that is commonly found in bioactive molecules, enhancing its potential for pharmacological activity. These structural elements collectively contribute to the compound's unique properties and make it an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their broad spectrum of biological activities. Piperidine derivatives have been extensively studied for their roles in modulating various biological pathways, including neurotransmitter systems, enzyme inhibition, and anti-inflammatory responses. The compound in question, CAS No. 2680739-65-3, represents a significant advancement in this area, offering a novel scaffold that may exhibit distinct pharmacological effects compared to previously studied analogs.

One of the most compelling aspects of 2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid is its potential application in the treatment of neurological disorders. Research has indicated that piperidine derivatives can interact with central nervous system (CNS) receptors and enzymes, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The presence of the trifluoroacetyl group may further enhance its ability to cross the blood-brain barrier, improving bioavailability and therapeutic efficacy.

Furthermore, the compound's structure suggests potential antimicrobial properties. The combination of the methyl group and the acetylfuran moiety creates a surface that may disrupt microbial cell membranes or interfere with essential metabolic pathways. This makes CAS No. 2680739-65-3 a promising candidate for developing new antibiotics or antifungal agents against resistant strains of pathogens. Current research is exploring its efficacy against various bacterial and fungal species, with early results showing encouraging activity.

The synthesis of 2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis involving fluorinated intermediates are critical in constructing the desired framework accurately. The precision required in these synthetic processes ensures that the final product retains its intended biological activity and purity.

From a medicinal chemistry perspective, the development of new analogs derived from CAS No. 2680739-65-3 holds great promise. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this compound to optimize its therapeutic effects. For instance, altering the acetylfuran moiety might enhance binding affinity to specific targets or improve metabolic stability post-administration.

The regulatory landscape for novel pharmaceutical compounds like 2-methyl-3-1-(2,2,2-trifluoroacetyl)piperidin-3-ylpropanoic acid is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous safety testing is essential before any clinical trials can commence. Given its potential applications in treating serious diseases, this compound is likely to undergo thorough evaluation by regulatory agencies to ensure its safety and efficacy before reaching market approval.

In conclusion,CAS No. 2680739-65-3 represents a significant advancement in pharmaceutical chemistry with its unique structural composition and promising biological activities. As research continues to uncover new therapeutic applications for piperidine derivatives,this compound may play a crucial role in addressing unmet medical needs across multiple disease areas. Its development underscores the importance of innovative chemical synthesis and interdisciplinary collaboration in advancing drug discovery efforts worldwide.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent